rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate

• IUPAC Name: benzyl N-[[(4S)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl]carbamate
• InChI: InChI=1S/C13H15N3O4/c1-13(10(17)15-11(18)16-13)8-14-12(19)20-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,14,19)(H2,15,16,17,18)/t13-/m0/s1
• InChI Key: DVOBXGLJDDEHQJ-ZDUSSCGKSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1)CNC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C[C@@]1(C(=O)NC(=O)N1)CNC(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol

Description

Rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate (RBC) is an organic compound belonging to the class of imidazolidines. It is a derivative of benzyl carbamate, a type of carbamate ester. RBC is a colorless to light yellow liquid with a boiling point of 114-118°C and a melting point of -20°C. RBC has a molecular weight of 197.24 g/mol and a molecular formula of C9H12N2O4. It is soluble in water and alcohol, and insoluble in ether.

Mechanism of Action

Rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate is a carbamate ester that acts as an inhibitor of enzymes involved in the metabolism of carbohydrates and lipids. It binds to the active site of the enzymes, preventing them from catalyzing the reactions necessary for the metabolism of these molecules.
Biochemical and Physiological Effects
rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates and lipids. Inhibition of these enzymes can lead to a decrease in the availability of energy and nutrients, resulting in a decrease in metabolic rate and an increase in fat accumulation. In addition, rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate has been found to inhibit the activity of enzymes involved in the synthesis of cholesterol and fatty acids, resulting in a decrease in their levels.

Advantages and Limitations for Lab Experiments

Rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate has several advantages for use in laboratory experiments. It is highly soluble in water and alcohol, which makes it easy to handle and use in experiments. In addition, its low melting point makes it easy to store and transport. However, rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate is not very stable and can decompose easily if exposed to light or heat.

Future Directions

Rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate has potential applications in the development of new drugs and therapies. Further research is needed to explore the effects of rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate on other enzymes and metabolic pathways. In addition, research is needed to explore the potential of rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate as an inhibitor of bacterial and viral infections. Further research is also needed to explore the potential of rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate as an inhibitor of cancer cell growth and metastasis. Finally, research is needed to explore the potential of rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate as an inhibitor of inflammation and oxidative stress.

Synthesis Methods

Rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate is synthesized from benzyl carbamate and a methylating agent, such as methyl iodide. The reaction is performed in an inert solvent, such as dichloromethane, at a temperature of 0°C to 5°C. The reaction proceeds in two steps: first, the methyl iodide is added to the benzyl carbamate, forming a methyl ester; second, the methyl ester is heated in the presence of a base, such as potassium carbonate, to form the rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate.

Scientific Research Applications

Rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate is used in the synthesis of a variety of compounds, including antibiotics, antifungals, and anticancer agents. It is also used in the synthesis of compounds with potential therapeutic effects, such as anticonvulsants, anxiolytics, and anti-inflammatory agents. rel-benzyl N-{[(4R)-4-methyl-2,5-dioxoimidazolidin-4-yl]methyl}carbamate has also been used in the synthesis of compounds with potential applications in biotechnology and nanotechnology.